Cas no 21873-50-7 (6-Fluoro-4-hydroxyquinoline)

6-Fluoro-4-hydroxyquinoline is a fluorinated quinoline derivative with notable applications in pharmaceutical and agrochemical research. Its structure, featuring a fluorine substituent at the 6-position and a hydroxyl group at the 4-position, enhances its reactivity and binding affinity, making it a valuable intermediate in the synthesis of bioactive compounds. The fluorine atom improves metabolic stability and lipophilicity, while the hydroxyl group allows for further functionalization. This compound is particularly useful in the development of antimicrobial and anticancer agents due to its ability to interact with biological targets. Its high purity and consistent quality ensure reliable performance in synthetic applications.

6-Fluoro-4-hydroxyquinoline structure

Product Name:6-Fluoro-4-hydroxyquinoline

CAS No:21873-50-7

MF:C₉H₆FNO

MW:163.148445606232

MDL:MFCD12190049

CID:250295

PubChem ID:2774498

Update Time:2025-06-07

6-Fluoro-4-hydroxyquinoline Chemical and Physical Properties

Names and Identifiers

- 4(1H)-Quinolinone,6-fluoro-
- 6-FLUORO-4-HYDROXY QUINOLINE
- 6-Fluoroquinolin-4(1H)-one
- 4-HYDROXY-6-FLUOROQUINOLINE
- 6-fluoro-1H-quinolin-4-one
- 6-Fluoro-4-quinolinol
- 6-FLUOROQUINOLIN-4-OL
- BB 0221886
- FS-1084
- 6-fluoro-4-oxo-1,4-dihydroquinoline
- Boc-(R)-3-Amino-3-(4-bromo-phenyl)-propionicacid
- J-650041
- SY003657
- AKOS009158664
- 6-Fluoroquinolin-4-ol, AldrichCPR
- MFCD12190049
- KUC100211
- AM20051138
- FT-0621126
- A824441
- KUC100211N
- Z431511916
- F2156-0066
- 6-fluoro-quinolin-4-ol
- 4-Quinolinol, 6-fluoro-
- 6-fluoro-1H-quinolin-4-one;6-Fluoro-4-hydroxyquinoline
- Oprea1_070300
- EN300-235812
- MFCD00269610
- AKOS002336240
- 391-78-6
- AB05527
- 6-Fluoro-4-hydroxyquinoline
- SCHEMBL591523
- CS-0044574
- 2-Naphthalenecarboxylic?acid,?2-amino-1,2,3,4-tetrahydro-8-methoxy-
- DTXSID40959907
- AC-3046
- 21873-50-7
- SB68126
- STK787842
- DB-049385
- MDL： MFCD12190049
- Inchi： 1S/C9H6FNO/c10-6-1-2-8-7(5-6)9(12)3-4-11-8/h1-5H,(H,11,12)
- InChI Key： BYZXOYSEYWCLOK-UHFFFAOYSA-N
- SMILES： FC1C=CC2=C(C=1)C(C=CN2)=O

Computed Properties

Exact Mass: 163.04300
Monoisotopic Mass: 163.043341977g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 227
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 29.1Å²

Experimental Properties

PSA: 33.12000
LogP: 2.07950

6-Fluoro-4-hydroxyquinoline Security Information

Hazard Statement： Irritant

6-Fluoro-4-hydroxyquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB530969-1 g	6-Fluoro-1H-quinolin-4-one; .	21873-50-7		1g	€145.30	2022-07-29
abcr	AB530969-5 g	6-Fluoro-1H-quinolin-4-one; .	21873-50-7		5g	€295.70	2022-07-29
abcr	AB530969-25 g	6-Fluoro-1H-quinolin-4-one; .	21873-50-7		25g	€1,074.40	2022-07-29
TRC	F257120-2.5g	6-Fluoro-4-hydroxyquinoline	21873-50-7		2.5g	$ 205.00	2022-06-05
TRC	F257120-5g	6-Fluoro-4-hydroxyquinoline	21873-50-7		5g	$ 375.00	2022-06-05
TRC	F257120-10g	6-Fluoro-4-hydroxyquinoline	21873-50-7		10g	$ 595.00	2022-06-05
Chemenu	CM143015-25g	6-Fluoroquinolin-4(1H)-one	21873-50-7	95%	25g	$549	2023-02-17
Chemenu	CM143015-10g	6-Fluoroquinolin-4(1H)-one	21873-50-7	95%	10g	$294	2021-08-05
Alichem	A189004200-10g	6-Fluoroquinolin-4(1H)-one	21873-50-7	95%	10g	$400.00	2023-09-02
abcr	AB530969-1g	6-Fluoro-1H-quinolin-4-one; .	21873-50-7		1g	€178.60	2025-04-20